Cas no 114086-41-8 (Benzoic acid, 2-methoxy-4-(methylsulfonyl)-)

• Product Name: Benzoic acid, 2-methoxy-4-(methylsulfonyl)-
• CAS No: 114086-41-8
• MF: C₉H₁₀O₅S
• MW: 230.237701892853
• CID: 1201629
• PubChem ID: 14478169
• Update Time: 2025-04-20

Benzoic acid, 2-methoxy-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-4-(methylsulfonyl)-
• 2-methoxy-4-methylsulfonylbenzoic acid
• 4-methanesulfonyl-2-methoxybenzoic acid
• DTXSID10560802
• SCHEMBL642859
• NEQFNMHWZNGLFO-UHFFFAOYSA-N
• 2-METHOXY-4-(METHYLSULFONYL)BENZOIC ACID
• 4-(Methanesulfonyl)-2-methoxybenzoic acid
• 114086-41-8
• AT39528
• DB-330416
• 2-METHOXY-4-(METHYLSULFONYL)BENZOICACID

• Inchi： 1S/C9H10O5S/c1-14-8-5-6(15(2,12)13)3-4-7(8)9(10)11/h3-5H,1-2H3,(H,10,11)
• InChI Key： NEQFNMHWZNGLFO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)O)=C(C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 230.02489459g/mol
• Monoisotopic Mass: 230.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89Ų